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Compound of Interest

Compound Name: (-)-Dizocilpine maleate

Cat. No.: B15617384 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of (-)-
Dizocilpine maleate (also known as MK-801), a potent, non-competitive NMDA receptor

antagonist. Due to its neuroactive and hazardous properties, stringent adherence to these

protocols is necessary to ensure personnel safety and environmental protection.

Hazard Identification and Risk Assessment
(-)-Dizocilpine maleate is a hazardous substance that is harmful if swallowed and causes skin

and serious eye irritation.[1] It may also cause respiratory irritation.[1] As a potent neuroactive

compound, it requires careful handling to prevent accidental exposure.

Quantitative Data Summary

While a specific Occupational Exposure Limit (OEL) for (-)-Dizocilpine maleate is not

established, a control banding approach is recommended for potent pharmaceutical

compounds.[2][3][4][5] This involves categorizing the compound based on its toxicological

properties to determine the necessary level of containment and personal protective equipment.

Given its high potency, (-)-Dizocilpine maleate should be handled under conditions designed

to keep airborne concentrations and surface contamination to a minimum.
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Parameter Value/Recommendation Source

GHS Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1]

Primary Routes of Exposure
Inhalation, skin contact, eye

contact, ingestion
[1]

Recommended Control

Banding

High Potency (handle in a

containment ventilated

enclosure or isolator)

[4]

Solubility

Soluble in DMSO and Dimethyl

Formamide (DMF). Sparingly

soluble in aqueous buffers.

[6]

Operational Plan: Safe Handling Procedures
This section outlines the step-by-step procedures for safely handling (-)-Dizocilpine maleate in

a laboratory setting.

Engineering Controls
Primary Containment: All handling of powdered (-)-Dizocilpine maleate, including weighing

and preparing solutions, must be conducted in a certified chemical fume hood, a

containment ventilated enclosure (CVE), or a glove box to minimize inhalation exposure.[4]

Ventilation: Ensure adequate ventilation in the laboratory.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling this compound.
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PPE Component Specification Rationale

Gloves

Double-gloving with nitrile

gloves is recommended.

Ensure gloves are compatible

with the solvents being used

(e.g., DMSO, DMF). Regularly

inspect gloves for any signs of

degradation or perforation and

change them frequently.

Protects against skin contact.

[1] Nitrile offers good

resistance to a range of

chemicals.

Eye Protection
Chemical safety goggles with

side shields or a face shield.

Prevents eye contact with the

powder or solutions.[1]

Lab Coat
A disposable, fluid-resistant lab

coat or gown.

Protects skin and personal

clothing from contamination.

Respiratory Protection

For weighing and handling the

powder, a NIOSH-approved

respirator is required. The type

of respirator should be

determined by a risk

assessment, but an N95,

P100, or a Powered Air-

Purifying Respirator (PAPR)

should be considered.[7][8][9]

Minimizes the risk of inhaling

the potent powder.

Step-by-Step Handling Protocol
Preparation: Before starting, ensure all necessary equipment and materials, including the

SDS, are readily available. The designated handling area within the containment unit should

be clean.

Donning PPE: Put on all required PPE in the correct order (gown, respirator, eye protection,

and then gloves).

Weighing: Carefully weigh the required amount of (-)-Dizocilpine maleate powder on a tared

weigh paper or in a suitable container within the containment unit.
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Solution Preparation: If preparing a solution, slowly add the solvent to the powder to avoid

generating dust. Use a vortex mixer or sonicator to aid dissolution as needed.

Handling Solutions: When working with solutions, exercise caution to prevent splashes and

spills.

Post-handling: After handling, decontaminate all surfaces and equipment.

Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-

contamination. Dispose of all disposable PPE as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after removing PPE.[1]

Disposal Plan: Decontamination and Waste
Management
Proper disposal of (-)-Dizocilpine maleate and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Decontamination
Spills: In case of a spill, immediately alert others in the area. For small powder spills, gently

cover with a damp paper towel to avoid raising dust, then clean with a suitable

decontaminating solution. For liquid spills, absorb with an inert material and then

decontaminate the area. All spill cleanup materials must be disposed of as hazardous waste.

Equipment: Decontaminate all non-disposable equipment that has come into contact with the

compound. A solution of soap and water, followed by a rinse with an appropriate solvent, can

be effective.

Waste Segregation and Disposal
All waste generated from handling (-)-Dizocilpine maleate must be treated as hazardous

pharmaceutical waste.
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Waste Type Container Disposal Procedure

Solid Waste

Labeled, sealed, and puncture-

resistant hazardous waste

container (often black for

hazardous pharmaceutical

waste).[10]

Includes contaminated gloves,

gowns, weigh papers, pipette

tips, and other disposables.

Liquid Waste

Labeled, sealed, and leak-

proof hazardous waste

container compatible with the

solvents used.

Includes unused solutions and

solvent rinses from cleaning

equipment.

Sharps Waste
Labeled, puncture-proof

sharps container.

Includes contaminated needles

and syringes.

All hazardous waste must be disposed of through a licensed hazardous waste disposal service

in accordance with local, state, and federal regulations.[10][11][12][13] Do not dispose of this

material down the drain or in the regular trash.

Experimental Protocols Cited
The following provides a summary of methodologies from research articles involving (-)-
Dizocilpine maleate (MK-801). Researchers should consult the original publications for

complete details.

In Vitro Studies
Cell Culture Treatment: In studies with primary neuronal cell cultures, cells were treated with

MK-801 at concentrations ranging from 20 to 200 μM for 24 and 48 hours to assess cell

viability and toxicity.[14]

NMDA Receptor Antagonism: For dose-response analysis in cortical networks, MK-801 was

delivered sequentially at increasing concentrations from 1 nM to 10 μM.[15]

Inhibition of β-amyloid Peptide Aggregation: The effect of (+)MK-801 on Aβ[1–42] and Aβ[1–

40] peptides was studied, where it was shown to accelerate the formation of β-sheet

structures.[16]
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In Vivo Studies
Induction of Schizophrenia-like Models: In Sprague-Dawley rats, Dizocilpine maleate

dissolved in 0.9% sterile saline was administered intraperitoneally at a dose of 0.2 mg/kg.

[17]

Visual Workflow for Safe Handling
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Safe Handling Workflow for (-)-Dizocilpine Maleate

Preparation
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Caption: Workflow for the safe handling of (-)-Dizocilpine maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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